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Compound of Interest

Compound Name: Cyanogen bromide

Cat. No.: B132489

For Researchers, Scientists, and Drug Development Professionals

Cyanogen bromide (BrCN), a pseudohalogen, is a highly versatile reagent with significant
applications across biochemistry and organic synthesis.[1] Its utility stems fundamentally from
the pronounced electrophilic character of its central carbon atom. This guide provides a
detailed examination of the chemical principles governing CNBr's electrophilicity, its key
reaction mechanisms, practical experimental protocols, and its role in drug development.

The Core of Electrophilicity: Electronic Structure

Cyanogen bromide is a linear, polar molecule with the structure B—C=N.[1] The electron
density in the molecule is significantly shifted away from the carbon atom towards the more
electronegative bromine and nitrogen atoms.[1][2] This polarization renders the carbon atom
exceptionally electrophilic and highly susceptible to attack by nucleophiles.[1][2] This intrinsic
property is the driving force behind its most common and useful reactions.

The carbon atom in CNBr is sp-hybridized, forming a single bond with bromine and a triple
bond with nitrogen.[2] This arrangement makes the carbon atom a prime target for nucleophilic
attack, initiating reactions such as peptide cleavage, ligand immobilization, and the synthesis of
cyanamides.[1][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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